Cas no 74474-01-4 (1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl-)
74474-01-4 structure
Product Name:1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl-
CAS No:74474-01-4
MF:C13H20Cl2N2
MW:275.217301368713
CID:540969
PubChem ID:23317112
Update Time:2025-04-19
1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl-
- N-(3,4-dichlorophenyl)-N',N'-diethylpropane-1,3-diamine
- SCHEMBL10887063
- N~3~-(3,4-Dichlorophenyl)-N~1~,N~1~-diethylpropane-1,3-diamine
- 74474-01-4
- DTXSID40632824
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- Inchi: 1S/C13H20Cl2N2/c1-3-17(4-2)9-5-8-16-11-6-7-12(14)13(15)10-11/h6-7,10,16H,3-5,8-9H2,1-2H3
- InChI Key: PDBVESYQNKJFQH-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NCCCN(CC)CC)Cl
Computed Properties
- Exact Mass: 274.1003540g/mol
- Monoisotopic Mass: 274.1003540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 15.3Ų
1,3-Propanediamine, N'-(3,4-dichlorophenyl)-N,N-diethyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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